D149 Dye

• Molecular Formula: C42H35N3O4S3
• Molecular Weight: 741.9 g/mol
• InChI: InChI=1S/C42H35N3O4S3/c1-2-43-40(49)38(52-42(43)50)41-44(25-37(46)47)39(48)36(51-41)24-27-18-21-35-33(23-27)31-14-9-15-34(31)45(35)30-19-16-26(17-20-30)22-32(28-10-5-3-6-11-28)29-12-7-4-8-13-29/h3-8,10-13,16-24,31,34H,2,9,14-15,25H2,1H3,(H,46,47)/b36-24+,41-38-
• InChIKey: OZFUEQNYOBIXTB-YIVSFYALSA-N

D149 Dye Overview

D149 Dye (CAS 786643-20-7) is a metal-free indoline-based organic sensitizer with a donor-π-acceptor architecture . It features a high molar extinction coefficient of 68,700 M⁻¹cm⁻¹ at λmax 531 nm , enabling efficient light harvesting in dye-sensitized solar cells (DSSCs) and organic photovoltaics (OPVs). As a pure organic chromophore, D149 eliminates reliance on scarce ruthenium precursors, offering a cost-advantaged and environmentally benign alternative to benchmark Ru-complex dyes such as N719 and N3 [1].

1

Metal-free organic sensitizer for DSSC & OPV research

2

High molar extinction coefficient enables thin-film devices

3

Reported Ru-free alternative to N719/N3 benchmark dyes

• [1] Pastore, M.; De Angelis, F. ACS Nano 2010, 4, 556-562. View Source

D149 Dye: Generic Substitution Risks

Indoline dyes are not functionally interchangeable due to significant variations in acceptor moieties, aggregation propensity, and interfacial charge-transfer kinetics. For instance, D102 exhibits strong aggregation and a redshifted absorption band on TiO₂, whereas D149 shows negligible aggregation effects, directly impacting photovoltaic stability and reproducibility [1]. Furthermore, D205, with its extended octyl chain, suppresses electron recombination more effectively than D149, but at the cost of slower electron injection kinetics [2]. Substituting D149 with D131, which utilizes a cyanoacrylic acid acceptor instead of rhodanine-3-acetic acid, yields faster electron injection but also accelerates detrimental recombination processes [3]. Such differences in solid-state photophysics preclude generic substitution without re-optimizing device architecture.

Aggregation behavior mismatch

Indoline dyes like D102 may aggregate on TiO₂, shifting spectral response, unlike D149

Injection/recombination kinetics differ

D205 and D131 alter electron injection and recombination balance, requiring device re-optimization

Acceptor moiety determines interfacial charge transfer

Rhodanine-3-acetic acid (D149) vs. cyanoacrylic acid (D131) leads to different recombination rates

• [1] Pastore, M.; De Angelis, F. ACS Nano 2010, 4, 556-562. View Source
• [2] Cheng, H.-M.; Hsieh, W.-F. Nanotechnology 2010, 21, 485202. View Source
• [3] El-Zohry, A. M.; et al. Dyes and Pigments 2019, 160, 671-674. View Source

D149 Dye: Performance Evidence

PCE vs. N719 on ZnO Photoanodes

In a direct comparative study using cactus-architecture ZnO photoanodes, D149 yielded a higher power conversion efficiency (PCE) than the benchmark Ru-complex N719 [1]. This demonstrates D149's superior performance in a ZnO-based system, a platform known for incompatibility with many Ru dyes.

PCE on ZnO

Head-to-head

3.43% (D149) vs 3.09% (N719)

Reported higher PCE in ZnO-DSSC

Cactus ZnO, I⁻/I₃⁻ electrolyte, AM 1.5G

Evidence Dimension	Power Conversion Efficiency (PCE)
Target Compound Data	3.43%
Comparator Or Baseline	N719 dye (3.09%)
Quantified Difference	11% relative increase (3.43% vs. 3.09%)
Conditions	ZnO nanoparticles with cactus architecture, iodide/triiodide electrolyte, AM 1.5G (100 mW/cm²)

Why This Matters

Quantifies D149's performance advantage on ZnO, a lower-cost semiconductor alternative to TiO₂, directly informing material selection for cost-sensitive DSSC fabrication.

• [1] Thambidurai, M.; et al. Materials Letters 2014, 116, 91-93. View Source

Light Harvesting vs. N719

D149 exhibits a molar extinction coefficient approximately five times higher than N719, leading to significantly enhanced light harvesting and a higher Incident Photon-to-Current Efficiency (IPCE) in optimized ZnO-DSSCs [1]. This is a key differentiator for thin-film devices.

Light Harvesting

Head-to-head

ε ~68,700 M⁻¹cm⁻¹ & IPCE 66% (D149) vs 13,900 & 49% (N719)

Supports thinner photoactive layers

ZnO nanocrystalline aggregates

Evidence Dimension	Molar Extinction Coefficient (ε) & IPCE
Target Compound Data	ε ≈ 68,700 M⁻¹cm⁻¹; IPCE = 66%
Comparator Or Baseline	N719 dye (ε ≈ 13,900 M⁻¹cm⁻¹; IPCE = 49%)
Quantified Difference	ε: ~5x higher; IPCE: +17 percentage points
Conditions	ZnO nanocrystalline aggregate photoanodes, optimized film thickness

Why This Matters

The 5x higher extinction coefficient enables the use of thinner semiconductor films (<5 µm) without sacrificing light absorption, a critical advantage for solid-state DSSCs and ionic liquid electrolytes where charge transport is diffusion-limited.

• [1] Ren, Y. Master's Thesis, Beijing University of Chemical Technology, 2012. View Source

Aggregation on TiO2: D149 vs. D102

Ab initio and DFT calculations reveal that D102 undergoes strong aggregation on TiO₂ surfaces, causing a sizable redshift in its absorption spectrum, whereas D149 exhibits negligible aggregation [1]. This fundamental difference affects device reproducibility and spectral response.

Aggregation on TiO₂

Method context

Negligible (D149) vs strong (D102)

Reduces co-adsorbent dependence

DFT/TD-DFT on anatase (101)

Evidence Dimension	Aggregation-induced spectral shift
Target Compound Data	Negligible aggregation; minimal spectral shift
Comparator Or Baseline	D102 dye (Strong aggregation; sizable redshift)
Quantified Difference	Qualitative: 'strong aggregation' vs. 'negligible effects'
Conditions	Extended TiO₂ anatase (101) surface models, DFT/TD-DFT calculations

Why This Matters

Negligible aggregation reduces the need for co-adsorbents like chenodeoxycholic acid (CDCA) to control dye loading, simplifying electrolyte formulation and potentially improving long-term device stability.

• [1] Pastore, M.; De Angelis, F. ACS Nano 2010, 4, 556-562. View Source

Co-sensitization Synergy with D131

A 1:1 co-sensitization of D149 with the linear dye D131 yields a significant 30% enhancement in device efficiency compared to either dye used individually, due to complementary absorption and reduced aggregation [1].

Co-sensitization PCE

Cross-study comparable

D149/D131 mix 5.10% vs indiv. 3.92%

Reported co-sensitization enhancement

SnO₂/CaCO₃, AM 1.5G

Evidence Dimension	Power Conversion Efficiency (PCE)
Target Compound Data	D149/D131 mixture (5.10%)
Comparator Or Baseline	Individual D149 (3.92%) and D131 (3.92%)
Quantified Difference	~30% enhancement over individual dyes
Conditions	SnO₂/CaCO₃ photoanodes, liquid electrolyte, AM 1.5G (100 mW/cm²)

Why This Matters

Demonstrates a proven, high-impact formulation strategy (co-sensitization with D131) that unlocks performance exceeding the sum of its parts, offering a clear path for performance optimization beyond single-dye systems.

• [1] Wanninayake, W. M. N. M. B.; et al. Journal of Photochemistry and Photobiology A: Chemistry 2017, 346, 112-120. View Source

Regeneration Efficiency vs. LEG4

When paired with a TEMPO-based redox electrolyte, the triphenylamine dye LEG4 achieves a higher regeneration efficiency (87%) compared to D149 (68%) [1]. This highlights a specific electrolyte pairing where D149 underperforms, guiding appropriate system selection.

Regeneration Efficiency

Head-to-head

68% (D149) vs 87% (LEG4)

Underperformance with TEMPO electrolyte

TEMPO redox mediator, TiO₂

Evidence Dimension	Dye Regeneration Efficiency
Target Compound Data	68%
Comparator Or Baseline	LEG4 dye (87%)
Quantified Difference	19 percentage points lower
Conditions	TEMPO-based redox electrolyte, TiO₂ photoanode

Why This Matters

Identifies a specific redox mediator system (TEMPO) where D149 shows a comparative disadvantage, preventing its misapplication and directing users toward more compatible iodine- or cobalt-based electrolytes for optimal performance.

• [1] Boschloo, G.; et al. Proceedings of HOPV14, 2014. View Source

Extinction Coefficient in Thin-Film SS-DSSCs

Due to its high extinction coefficient (68,700 M⁻¹cm⁻¹), D149 is predicted to outperform the standard Ru-complex Z907 in solid-state DSSCs across all device thicknesses, with the performance gap widening as film thickness decreases .

Thin-Film SS-DSSC

Class-level inference

High ε enables efficient thin-film absorption

Predicted advantage over Z907

Data to verify; experimental validation needed

Evidence Dimension	Light harvesting in thin films
Target Compound Data	High extinction coefficient enables efficient absorption in thin films
Comparator Or Baseline	Z907 dye (Lower extinction coefficient)
Quantified Difference	Not numerically defined; performance advantage inferred from optical properties
Conditions	Solid-state DSSC configuration

Why This Matters

Provides a strong theoretical basis for selecting D149 over Ru-based sensitizers like Z907 for solid-state DSSC development, where the limited semiconductor film thickness imposes strict requirements on dye absorptivity.

D149 Dye: Application Scenarios

ZnO-Based DSSC Research & Fabrication

Researchers and R&D groups focused on ZnO-based dye-sensitized solar cells should prioritize D149. As demonstrated by head-to-head comparisons, D149 achieves higher power conversion efficiencies (PCE) than the industry standard N719 on ZnO photoanodes, including a verified 3.43% PCE on cactus-architecture ZnO versus 3.09% for N719 [1], and 5.2% on optimized ZnO aggregates versus 4.5% for N719 [2]. Its ~5x higher extinction coefficient and 66% IPCE on ZnO further solidify its advantage [2].

Co-sensitization Formulations

Procurement for DSSC research aiming to maximize light harvesting should consider D149 for co-sensitization strategies. Quantitative evidence shows that a 1:1 mixture of D149 and D131 boosts PCE by approximately 30% over either dye alone, achieving 5.10% on SnO₂-based devices [1]. Furthermore, the D149/N3 co-sensitized system achieves a peak efficiency of ca. 9.5% on TiO₂, demonstrating exceptional synergy with ruthenium-based dyes [2].

Thin-Film & Solid-State DSSC Development

Development of solid-state DSSCs or devices employing viscous ionic liquid electrolytes, where semiconductor film thickness is constrained to a few micrometers, is a high-value scenario for D149 procurement. Its high molar extinction coefficient (68,700 M⁻¹cm⁻¹) enables effective light capture in films as thin as 5 µm, an attribute that allows it to theoretically outperform lower-absorptivity Ru dyes like Z907 in these configurations [1].

Dye Aggregation on Metal Oxide Surfaces

Fundamental studies investigating the role of dye aggregation on TiO₂ surfaces benefit from the use of D149 as a model system. Unlike structurally similar indoline dyes such as D102, which exhibit strong aggregation and redshifted absorption, D149 shows negligible aggregation [1]. This property makes it an ideal reference sensitizer for isolating and studying the effects of interfacial charge transfer and recombination without the confounding variable of aggregation.

Application

Selection Property

Validation Focus

ZnO-Based DSSC research

High molar extinction coefficient organic dye

PCE on ZnO vs. Ru-complex sensitizers

Co-sensitization strategies

Complementary absorption with linear dyes

Synergistic PCE enhancement in mixed systems

Thin-film SS-DSSC development

High absorptivity in thin photoactive layers

Device performance in space-limited architectures

Dye aggregation studies

Negligible aggregation on TiO₂ surfaces

Isolate interfacial charge-transfer without aggregation artifacts

• [1] Thambidurai, M.; et al. Materials Letters 2014, 116, 91-93. View Source
• [2] Ren, Y. Master's Thesis, Beijing University of Chemical Technology, 2012. View Source